N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide

• CAS No.: 144217-65-2
• Product Name: N1-(2,2,6,6-Tetramethylpiperidin-4-yl)-N2-p-tolyloxalamide
• Molecular Formula: C18H27N3O2
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N'-(4-methylphenyl)-N-(2,2,6,6-tetramethylpiperidin-4-yl)oxamide
• Standard InChI: InChI=1S/C18H27N3O2/c1-12-6-8-13(9-7-12)19-15(22)16(23)20-14-10-17(2,3)21-18(4,5)11-14/h6-9,14,21H,10-11H2,1-5H3,(H,19,22)(H,20,23)
• Standard InChIKey: AYAGJQPDCPRMNG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NC2CC(NC(C2)(C)C)(C)C
• Appearance: Solid powder
• Description: YYA-021 novel potent HIV entry inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: YYA-021; YYA 021; YYA021.
• Reference: 1: Mizuguchi T, Harada S, Miura T, Ohashi N, Narumi T, Mori H, Irahara Y, Yamada Y, Nomura W, Matsushita S, Yoshimura K, Tamamura H. A minimally cytotoxic CD4 mimic as an HIV entry inhibitor. Bioorg Med Chem Lett. 2016 Jan 15;26(2):397-400. doi: 10.1016/j.bmcl.2015.11.103. PubMed PMID: 26706175.; 2: Hashimoto C, Narumi T, Otsuki H, Hirota Y, Arai H, Yoshimura K, Harada S, Ohashi N, Nomura W, Miura T, Igarashi T, Matsushita S, Tamamura H. A CD4 mimic as an HIV entry inhibitor: pharmacokinetics. Bioorg Med Chem. 2013 Dec 15;21(24):7884-9. doi: 10.1016/j.bmc.2013.10.005. PubMed PMID: 24189188.; 3: Otsuki H, Hishiki T, Miura T, Hashimoto C, Narumi T, Tamamura H, Yoshimura K, Matsushita S, Igarashi T. Generation of a replication-competent simian-human immunodeficiency virus, the neutralization sensitivity of which can be enhanced in the presence of a small-molecule CD4 mimic. J Gen Virol. 2013 Dec;94(Pt 12):2710-6. doi: 10.1099/vir.0.055590-0. PubMed PMID: 24026672.
• PubChem Compound: 3107635
• Last Modified: Nov 11 2021